Cas no 1305712-13-3 (2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride)

• Product Name: 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride
• CAS No: 1305712-13-3
• MF: C₁₃H₂₂ClNO
• MW: 243.772882938385
• CID: 4587105
• Update Time: 2025-06-08

2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-methylpropoxy)phenyl]propan-2-amine hydrochloride
• 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride

• Inchi： 1S/C13H21NO.ClH/c1-10(2)9-15-12-7-5-11(6-8-12)13(3,4)14;/h5-8,10H,9,14H2,1-4H3;1H
• InChI Key： KXPUFVRIECXOKR-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(OCC(C)C)C=C1)(N)C.[H]Cl

Experimental Properties

• Color/Form: NA

2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride

Introduction to 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride (CAS No. 1305712-13-3)

2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride, identified by the CAS number 1305712-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the amine class of molecules, characterized by its unique structural and chemical properties that make it a promising candidate for various biological and therapeutic applications. The presence of both aromatic and aliphatic moieties in its structure contributes to its diverse reactivity and potential utility in drug design.

The molecular structure of 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride consists of a phenyl ring substituted with a 2-methylpropoxy group at the 2 and 4 positions, linked to a propylamine moiety. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical products. This structural configuration imparts specific interactions with biological targets, which is a critical factor in determining its pharmacological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of amine-containing compounds due to their ability to modulate various biological pathways. The compound 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, pain perception, and neurotransmitter signaling. Preliminary studies suggest that this molecule may exhibit properties similar to those of known therapeutic agents, although further research is required to fully elucidate its mechanism of action.

One of the most compelling aspects of 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride is its structural diversity, which allows for modifications that can enhance its binding affinity and selectivity towards specific biological targets. Researchers have been particularly interested in how the substitution pattern on the phenyl ring influences the compound's interactions with proteins such as kinases, transcription factors, and ion channels. These interactions are pivotal in developing drugs that can selectively modulate cellular processes without affecting other systems.

The synthesis of 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of this molecule. The development of efficient synthetic routes is essential for scaling up production and making this compound more accessible for preclinical and clinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride with greater accuracy. Molecular modeling studies have revealed insights into how this compound might be metabolized and excreted by the body, providing valuable information for optimizing dosing regimens and minimizing potential side effects. These computational approaches complement experimental data, offering a more comprehensive understanding of the compound's behavior in vivo.

The potential therapeutic applications of 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride are broad-ranging. In addition to its anti-inflammatory properties, this compound has shown promise in preclinical models as a modulator of central nervous system (CNS) activity. Its ability to interact with neurotransmitter receptors suggests that it may be useful in treating conditions such as anxiety disorders, depression, and chronic pain syndromes. However, it is important to note that these findings are still preliminary and require further validation through rigorous clinical trials.

Regulatory considerations play a crucial role in the development of any pharmaceutical compound, including 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting thorough safety assessments are essential steps before any new drug can reach the market. Collaborations between academic institutions, biotechnology companies, and regulatory agencies are necessary to streamline this process and expedite the translation of laboratory findings into viable therapeutic options for patients.

The future direction of research on 2-4-(2-methylpropoxy)phenylpropan-2-amine hydrochloride lies in expanding its chemical space through structural analogs and derivatives. By systematically modifying key functional groups within the molecule, researchers can identify compounds with enhanced potency, selectivity, and pharmacokinetic profiles. Such efforts are likely to yield novel drug candidates that address unmet medical needs across multiple therapeutic areas.

In conclusion, 2 - 4 - ( 1 ) - m e t h y l p r o p o x y ) p h e n y l p r o p a n - 1 ) - a m i n e h y d r o c l o r i d e ( C A S N o . 1 3 0 5 7 1 3 - 1 ) - 3 ) remains a f i e l d o f active investigation due to its unique structural features and promising pharmacological potential . Continued research will be essential to fully unlock its therapeutic value and bring new treatments to patients worldwide . p >